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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B10800321 Get Quote

Technical Support Center: AVE 0991
Welcome to the technical support center for AVE 0991. This resource is designed to assist

researchers, scientists, and drug development professionals in effectively using AVE 0991 in

their experiments, with a specific focus on preventing precipitation in culture media.

Frequently Asked Questions (FAQs)
Q1: What is AVE 0991 and what is its primary mechanism of action?

A1: AVE 0991 is a nonpeptide agonist of the Angiotensin-(1-7) receptor, Mas. It mimics the

beneficial cardiovascular and renal effects of Angiotensin-(1-7). Its mechanism of action

involves stimulating the Mas receptor, which can lead to the release of nitric oxide (NO).

Q2: What are the main challenges when working with AVE 0991 in cell culture?

A2: The primary challenge with AVE 0991 is its low solubility in aqueous solutions like cell

culture media, which can lead to precipitation. This can affect the actual concentration of the

compound in your experiment and lead to inconsistent results.

Q3: What is the recommended solvent for dissolving AVE 0991?

A3: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

stock solutions of AVE 0991. Ethanol and alkaline water solutions can also be used.
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Q4: What is the maximum recommended final concentration of DMSO in my cell culture?

A4: To minimize solvent-induced toxicity, the final concentration of DMSO in your cell culture

medium should generally be kept at or below 0.5%. However, the tolerance to DMSO can vary

between cell lines. It is always recommended to include a vehicle control (medium with the

same concentration of DMSO as the treated wells) in your experiments to assess any effects of

the solvent on your cells.

Troubleshooting Guide: Preventing Precipitation
This guide provides a step-by-step approach to troubleshoot and prevent AVE 0991

precipitation in your cell culture experiments.

Problem: A precipitate is observed in the culture medium after adding the AVE 0991 stock

solution.

Possible Cause 1: Low Solubility in Aqueous Media. AVE 0991 is inherently hydrophobic and

has limited solubility in the aqueous environment of cell culture media.

Solution: Follow a careful dilution protocol. Prepare a high-concentration stock solution in

100% DMSO. When preparing the working solution, dilute the stock solution in serum-free

medium first before adding it to the final culture medium containing serum. It is also crucial

to vortex or mix the diluted solution thoroughly between each dilution step.

Possible Cause 2: High Final Concentration. The desired final concentration of AVE 0991 in

the culture medium may exceed its solubility limit.

Solution: Test a range of final concentrations to determine the maximum soluble

concentration in your specific culture medium. Start with a lower concentration and

gradually increase it.

Possible Cause 3: Interaction with Media Components. Components in the culture medium,

such as salts, proteins (especially in serum), and pH, can influence the solubility of AVE

0991.

Solution:
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Serum: Prepare the working solution of AVE 0991 in serum-free media first, and then

add it to your complete media containing serum. This can help prevent the compound

from immediately precipitating upon contact with high concentrations of proteins.

Media Formulation: If precipitation persists, consider testing the solubility of AVE 0991 in

different base media (e.g., DMEM, RPMI-1640).

Possible Cause 4: Improper Storage of Stock Solution. Repeated freeze-thaw cycles of the

DMSO stock solution can lead to compound degradation or precipitation.

Solution: Aliquot the high-concentration DMSO stock solution into single-use volumes and

store them at -20°C or -80°C. This will prevent the need for repeated freeze-thaw cycles.

Data Summary
Property Value Source

Molecular Weight 580.73 g/mol

IC50

21 ± 35 nM (for binding to

bovine aortic endothelial cell

membranes)

Solubility in DMSO 30 mg/mL (51.66 mM)

Solubility in Water <0.1 mg/mL (Insoluble)

Recommended Solvent DMSO

Experimental Protocols
Protocol 1: Preparation of AVE 0991 Stock and Working Solutions

Stock Solution Preparation (e.g., 10 mM):

Weigh out the appropriate amount of AVE 0991 powder.

Dissolve the powder in high-purity, anhydrous DMSO to achieve a final concentration of 10

mM. For example, for 1 mg of AVE 0991 (MW: 580.73), add 172.2 µL of DMSO.
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Vortex thoroughly until the compound is completely dissolved. Sonication may be

recommended to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Working Solution Preparation (e.g., 10 µM in cell culture):

Thaw a single aliquot of the 10 mM AVE 0991 stock solution at room temperature.

Perform a serial dilution. First, dilute the 10 mM stock solution 1:100 in serum-free culture

medium to obtain a 100 µM intermediate solution. To do this, add 1 µL of the 10 mM stock

to 99 µL of serum-free medium and vortex immediately.

Further dilute the 100 µM intermediate solution 1:10 in your complete culture medium

(containing serum) to achieve the final desired concentration of 10 µM. For example, add

100 µL of the 100 µM intermediate solution to 900 µL of your complete medium.

Mix gently by pipetting up and down before adding to your cells.

Note: The final DMSO concentration in this example would be 0.1%. Always calculate the final

DMSO concentration and include a vehicle control in your experiments.
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Caption: Signaling pathway of AVE 0991.
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Caption: Troubleshooting workflow for AVE 0991 precipitation.
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To cite this document: BenchChem. [Avoiding precipitation of AVE 0991 in culture media].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800321#avoiding-precipitation-of-ave-0991-in-
culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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